Cas no 445391-62-8 (2-Thiophenecarboxylicacid,3-(aminomethyl)-,ethylester(9CI))

• Product Name: 2-Thiophenecarboxylicacid,3-(aminomethyl)-,ethylester(9CI)
• CAS No: 445391-62-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1020034
• PubChem ID: 45076189
• Update Time: 2025-04-20

2-Thiophenecarboxylicacid,3-(aminomethyl)-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid,3-(aminomethyl)-,ethylester(9CI)
• Ethyl 3-(aminomethyl)-2-thiophenecarboxylate
• EN300-6452486
• Ethyl 3-(aminomethyl)thiophene-2-carboxylate
• 445391-62-8
• 2-thiophenecarboxylic acid,3-(aminomethyl)-,ethyl ester

• Inchi： 1S/C8H11NO2S/c1-2-11-8(10)7-6(5-9)3-4-12-7/h3-4H,2,5,9H2,1H3
• InChI Key： BIHVVBYWLMBWRZ-UHFFFAOYSA-N
• SMILES： S1C=CC(CN)=C1C(=O)OCC

Computed Properties

• Exact Mass: 185.051
• Monoisotopic Mass: 185.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives